Cas no 2172085-43-5 (5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172085-43-5
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5750752
• PubChem ID: 165875686
• Update Time: 2025-05-23

5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
• 2172085-43-5
• EN300-1628228

• Inchi： 1S/C12H12N4O2/c17-11(18)9-7-10(8-3-1-4-8)16(15-9)12-13-5-2-6-14-12/h2,5-8H,1,3-4H2,(H,17,18)
• InChI Key： MWLZQLBKIBFDAU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CCC2)N(C2N=CC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 244.09602564g/mol
• Monoisotopic Mass: 244.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.9Ų

Additional information on 5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid

5-Cyclobutyl-1-(Pyrimidin-2-Yl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

5-Cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No: 2172085-43-5) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and promising research outcomes. The molecule combines a cyclobutane ring, a pyrimidine moiety, and a pyrazole carboxylic acid group, creating a structure that is both chemically intriguing and biologically active.

The synthesis of 5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have employed various strategies, including cross-coupling reactions and ring-closing metathesis, to efficiently construct the molecule's complex architecture. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and further studies.

One of the most remarkable aspects of this compound is its biological activity. Studies have demonstrated that 5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid exhibits potent antimicrobial properties, particularly against gram-positive bacteria. This attribute makes it a strong candidate for the development of novel antibiotics, addressing the growing concern of antibiotic resistance in clinical settings.

Beyond its pharmacological applications, this compound has also shown promise in the realm of materials science. Its ability to form stable crystalline structures under varying conditions suggests potential uses in the creation of advanced materials for electronic devices. Recent research has explored its role as a building block for organic semiconductors, where its electronic properties contribute to enhanced device performance.

The integration of cyclobutane rings into organic compounds like 5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid has opened new avenues for exploring molecular flexibility and reactivity. These studies are particularly relevant in drug design, where conformational flexibility can significantly influence bioavailability and efficacy.

In terms of environmental impact, this compound has been evaluated for its biodegradability and eco-friendly properties. Initial findings indicate that it undergoes efficient degradation under aerobic conditions, reducing concerns about long-term environmental persistence.

Looking ahead, the continued exploration of 5-cyclobutyl-1-(pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid is expected to yield further insights into its potential applications across diverse industries. Collaborative efforts between chemists, biologists, and materials scientists are crucial for unlocking the full potential of this versatile compound.